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Compound of Interest

Compound Name: 4-Methoxyphenylboronic acid

Cat. No.: B118843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and melting

point of 4-Methoxyphenylboronic acid (4-MeO-PBA), a vital reagent in synthetic chemistry,

particularly in Suzuki-Miyaura cross-coupling reactions. Understanding the thermal properties

of this compound is critical for its proper storage, handling, and application in various chemical

processes, ensuring reaction efficiency and purity of the final products.

Core Properties of 4-Methoxyphenylboronic Acid
4-Methoxyphenylboronic acid is a white to light beige crystalline powder.[1] Its stability is a

key consideration for its use in laboratory and industrial settings.

Melting Point
The melting point of 4-Methoxyphenylboronic acid is a key indicator of its purity. Multiple

sources report a melting point in the range of 204-206 °C.[1][2][3][4][5][6] Some suppliers

provide a slightly higher range of 208-210 °C for their specific grade of the compound.[7] It is

important to note that for boronic acids, the observed melting point can sometimes be more

indicative of dehydration or decomposition rather than a true melt.

Table 1: Reported Melting Points of 4-Methoxyphenylboronic Acid
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Melting Point Range (°C) Reference(s)

204-206 [1][2][3][4][5][6]

208-210 [7]

Thermal Stability
While specific thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data

for 4-Methoxyphenylboronic acid is not readily available in the public domain, general

knowledge of arylboronic acids provides insight into its thermal behavior. Arylboronic acids are

known to be susceptible to thermal dehydration, where three molecules of the boronic acid can

condense to form a cyclic boroxine (anhydride). This process can occur upon heating and may

precede or coincide with melting.

Furthermore, some arylboronic acids can be unstable and may decompose at elevated

temperatures or even at room temperature over time. To enhance stability for storage and

certain applications, arylboronic acids can be converted into more stable derivatives such as

boronic esters or potassium aryltrifluoroborate salts. For routine use, it is recommended to

store 4-Methoxyphenylboronic acid in a cool, dark, and dry place.[4][8]

Experimental Protocols
Accurate determination of the thermal properties of 4-Methoxyphenylboronic acid relies on

standardized experimental procedures.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. For 4-Methoxyphenylboronic acid, a capillary melting point method is typically

employed.

Methodology:

Sample Preparation: A small amount of the dry, powdered 4-Methoxyphenylboronic acid is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[9]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a thermometer or a digital temperature sensor.[6]

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.[6]

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the start of the melting range, and the

temperature at which the entire sample becomes liquid is the end of the range.[9][10]

Thermogravimetric Analysis (TGA)
Thermogravimetric analysis is a technique used to measure the change in mass of a sample as

a function of temperature or time in a controlled atmosphere. This analysis can provide

information on thermal stability and decomposition temperatures.

General Methodology:

Instrument Setup: A thermogravimetric analyzer is used, which includes a high-precision

balance and a furnace.[11]

Sample Loading: A small, accurately weighed sample of 4-Methoxyphenylboronic acid
(typically 5-10 mg) is placed in a sample pan.[12]

Experimental Conditions: The furnace is programmed to heat the sample at a constant rate

(e.g., 10 °C/min) under a controlled atmosphere, usually an inert gas like nitrogen, to prevent

oxidation.[13]

Data Acquisition: The instrument continuously records the sample's mass as the temperature

increases. The resulting data is plotted as a TGA curve, showing the percentage of weight

loss versus temperature.[13]

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of experiments to characterize the thermal

properties of 4-Methoxyphenylboronic acid.
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Melting Point Determination Thermogravimetric Analysis (TGA)

Sample Preparation:
Pack capillary tube

Apparatus Setup:
Place in Mel-Temp

Controlled Heating:
1-2 °C/min

Observation:
Record melting range

Result:
Melting Point Range

Sample Preparation:
Weigh 5-10 mg

Instrument Setup:
Load into TGA

Controlled Heating:
Inert Atmosphere

Data Acquisition:
Record mass vs. temp

Result:
TGA Curve (Weight Loss %)

4-Methoxyphenylboronic Acid Sample

Click to download full resolution via product page

Caption: Workflow for determining thermal properties.
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Caption: Thermal behavior of 4-Methoxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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